5H-Benzocyclohepten-5-one

• Molecular Formula: C11H8O
• Molecular Weight: 156.18 g/mol
• IUPAC Name: benzo[7]annulen-5-one
• InChI: InChI=1S/C11H8O/c12-11-8-4-2-6-9-5-1-3-7-10(9)11/h1-8H
• InChI Key: SBWVASGNXJVLND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=CC2=O

Description

5H-Benzocyclohepten-5-one: is an organic compound with the molecular formula C11H8O . It is a member of the benzocycloheptene family, characterized by a seven-membered ring fused to a benzene ring. This compound is known for its unique structure and diverse chemical properties, making it a subject of interest in various fields of scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Friedel-Crafts Acylation: One common method for synthesizing 5H-Benzocyclohepten-5-one involves the Friedel-Crafts acylation of benzene with cycloheptanone in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Cyclization Reactions: Another approach involves the cyclization of appropriate precursors, such as ortho-aryl alkynyl benzyl alcohols, using a Tf2O-mediated formal [5 + 2] annulation reaction.

Industrial Production Methods: Industrial production of this compound often employs large-scale Friedel-Crafts acylation processes, optimized for high yield and purity. The reaction conditions are carefully controlled to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5H-Benzocyclohepten-5-one can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction of this compound can be achieved using reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), leading to the formation of reduced products such as alcohols.

Substitution: The compound can participate in substitution reactions, particularly electrophilic aromatic substitution, where substituents like halogens or nitro groups are introduced into the benzene ring.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: NaBH4, LiAlH4, typically in anhydrous solvents.

Substitution: Halogens (Cl2, Br2), nitrating agents (HNO3/H2SO4), under controlled temperature and solvent conditions.

Major Products:

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Alcohols or hydrocarbons.

Substitution: Halogenated or nitrated benzocycloheptenes.

Scientific Research Applications

Chemistry: 5H-Benzocyclohepten-5-one is used as a building block in organic synthesis, particularly in the synthesis of complex polycyclic compounds. Its unique structure allows for the exploration of novel synthetic pathways and reaction mechanisms .

Biology and Medicine: In biological research, derivatives of this compound have been studied for their potential pharmacological activities, including anti-inflammatory and antioxidant properties. These compounds are investigated for their ability to interact with biological targets and pathways .

Industry: The compound finds applications in the production of specialty chemicals and materials. Its derivatives are used in the synthesis of dyes, pigments, and polymers, contributing to advancements in material science .

Mechanism of Action

The mechanism of action of 5H-Benzocyclohepten-5-one and its derivatives often involves interactions with specific molecular targets, such as enzymes or receptors. For example, purpurogallin, a derivative, exhibits antioxidant activity by scavenging reactive oxygen species (ROS) and chelating metal ions. This activity is mediated through the formation of stable free radicals and the inhibition of oxidative stress pathways .

Comparison with Similar Compounds

5H-Dibenzo[a,d]cyclohepten-5-one: Similar structure but with additional benzene rings, leading to different chemical properties and applications.

6,7,8,9-Tetrahydro-5H-benzocyclohepten-5-one:

Uniqueness: this compound stands out due to its specific ring structure and the versatility it offers in synthetic chemistry. Its ability to undergo a wide range of chemical reactions makes it a valuable compound for developing new materials and exploring novel chemical transformations .